2-(2-chloro-6-fluorophenyl)-N-(2-isopropylphenyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C17H17ClFNO/c1-11(2)12-6-3-4-9-16(12)20-17(21)10-13-14(18)7-5-8-15(13)19/h3-9,11H,10H2,1-2H3,(H,20,21)
• InChI Key: DOGYJJOOYRPCMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C17H17ClFNO
• Molecular Weight: 305.8 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-(2-isopropylphenyl)acetamide, commonly known as CF3, is a chemical compound that has garnered significant attention in the scientific research community due to its potential applications in various fields. It is a small molecule that belongs to the family of N-phenylacetamides and has a molecular weight of 357.85 g/mol.

Mechanism of Action

CF3 acts by modulating the activity of certain ion channels in the brain, including the voltage-gated sodium channels and the transient receptor potential vanilloid 1 (TRPV1) channels. It has been shown to inhibit the activity of these channels, leading to a decrease in neuronal excitability and pain sensation.
Biochemical and Physiological Effects
CF3 has been found to exhibit potent anticonvulsant activity in various animal models of epilepsy. It has also been shown to possess analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders.

Advantages and Limitations for Lab Experiments

CF3 has several advantages as a research tool, including its high potency and selectivity for certain ion channels, making it a valuable tool for studying the role of these channels in various physiological processes. However, it also has certain limitations, including its poor solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on CF3, including the development of new drugs based on its structure and the elucidation of its precise mechanism of action. Additionally, further studies are needed to explore its potential applications in the treatment of various neurological and inflammatory disorders.

Synthesis Methods

CF3 can be synthesized using various methods, including the reaction of 2-chloro-6-fluoroaniline with 2-isopropylaniline in the presence of acetic acid and acetic anhydride. The reaction is carried out under reflux conditions, and the product is obtained after purification using column chromatography.

Scientific Research Applications

CF3 has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been found to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs.